Cas no 76621-35-7 (4,5,6-trimethyl-2(1H)-Pyridinone)

• Product Name: 4,5,6-trimethyl-2(1H)-Pyridinone
• CAS No: 76621-35-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1117385
• PubChem ID: 12589333
• Update Time: 2025-04-20

4,5,6-trimethyl-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 4,5,6-trimethyl-2(1H)-Pyridinone
• 4,5,6-trimethylpyridin-2(1H)-one
• DTXSID101310277
• AB82587
• CMSSDZQNILGIDR-UHFFFAOYSA-N
• 4,5,6-TRIMETHYLPYRIDIN-2-OL
• 4,5,6-Trimethyl-2-pyridinol
• 76621-35-7
• SCHEMBL10083611
• SCHEMBL4928504
• 91914-09-9

• Inchi： 1S/C8H11NO/c1-5-4-8(10)9-7(3)6(5)2/h4H,1-3H3,(H,9,10)
• InChI Key： CMSSDZQNILGIDR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(C)=C(C)N1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų